Cas no 2138378-27-3 (N-[(3-fluorocyclohexyl)methyl]-N,N-dimethylmethanesulfonoimidamide)

• Product Name: N-[(3-fluorocyclohexyl)methyl]-N,N-dimethylmethanesulfonoimidamide
• CAS No: 2138378-27-3
• MF: C₁₀H₂₁FN₂OS
• MW: 236.349944829941
• CID: 5961599
• PubChem ID: 165487139
• Update Time: 2025-06-20

N-[(3-fluorocyclohexyl)methyl]-N,N-dimethylmethanesulfonoimidamide Chemical and Physical Properties

Names and Identifiers

• EN300-842262
• 2138378-27-3
• N-[(3-fluorocyclohexyl)methyl]-N,N-dimethylmethanesulfonoimidamide

• Inchi： 1S/C10H21FN2OS/c1-13(2)15(3,14)12-8-9-5-4-6-10(11)7-9/h9-10H,4-8H2,1-3H3
• InChI Key： XJZLUCFKAGJVMF-UHFFFAOYSA-N
• SMILES： S(C)(N(C)C)(=NCC1CCCC(C1)F)=O

Computed Properties

• Exact Mass: 236.13586263g/mol
• Monoisotopic Mass: 236.13586263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41Ų

Additional information on N-[(3-fluorocyclohexyl)methyl]-N,N-dimethylmethanesulfonoimidamide

Introduction to N-[(3-fluorocyclohexyl)methyl]-N,N-dimethylmethanesulfonoimidamide (CAS No. 2138378-27-3)

N-[(3-fluorocyclohexyl)methyl]-N,N-dimethylmethanesulfonoimidamide, a compound with the CAS number 2138378-27-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a 3-fluorocyclohexyl moiety and a methanesulfonoimidamide group imparts unique chemical properties that make it a promising candidate for further investigation.

The structural features of N-[(3-fluorocyclohexyl)methyl]-N,N-dimethylmethanesulfonoimidamide contribute to its versatility in chemical reactions and biological interactions. The 3-fluorocyclohexyl group, known for its stability and lipophilicity, enhances the compound's solubility and bioavailability, which are critical factors in drug formulation. Additionally, the methanesulfonoimidamide moiety introduces a polar region that can interact with biological targets, making it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The incorporation of fluorine into pharmaceuticals has been shown to increase their binding affinity and duration of action. The 3-fluorocyclohexyl substituent in N-[(3-fluorocyclohexyl)methyl]-N,N-dimethylmethanesulfonoimidamide aligns with this trend, offering a potential pathway to develop more effective and durable medications.

The methanesulfonoimidamide group in this compound is particularly noteworthy for its role as a bioisostere. Bioisosteres are structural analogs that retain similar biological activity but differ in their physicochemical properties. The use of methanesulfonoimidamide as a bioisostere has been explored in various drug molecules to optimize solubility, permeability, and metabolic stability. This approach has led to the development of several FDA-approved drugs, highlighting the importance of such structural modifications.

Recent studies have demonstrated the efficacy of N-[(3-fluorocyclohexyl)methyl]-N,N-dimethylmethanesulfonoimidamide in preclinical models. These studies have focused on its potential applications in treating various diseases, including cancer and inflammatory disorders. The compound's ability to modulate key biological pathways has been attributed to its unique structural features. For instance, the 3-fluorocyclohexyl group may enhance binding to target enzymes or receptors, while the methanesulfonoimidamide moiety could influence drug metabolism and excretion.

The synthesis of N-[(3-fluorocyclohexyl)methyl]-N,N-dimethylmethanesulfonoimidamide involves multiple steps, each requiring precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as fluorination reactions and imidamide formation are critical in constructing the desired molecular framework. The optimization of these synthetic routes is essential for large-scale production and further development.

In conclusion, N-[(3-fluorocyclohexyl)methyl]-N,N-dimethylmethanesulfonoimidamide (CAS No. 2138378-27-3) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the 3-fluorocyclohexyl group and methanesulfonoimidamide moiety, make it an attractive candidate for drug development. Ongoing research aims to explore its therapeutic applications and refine synthetic strategies for efficient production. As our understanding of fluorinated compounds continues to grow, compounds like N-[(3-fluorocyclohexyl)methyl]-N,N-dimethylmethanesulfonoimidamide are likely to play a crucial role in the next generation of medicinal chemistry innovations.